Cas no 607389-84-4 ((Rp)-1-(1S)-[(2-Diphenylphosphino)ferrocenyl]ethanamine)

• Product Name: (Rp)-1-(1S)-[(2-Diphenylphosphino)ferrocenyl]ethanamine
• CAS No: 607389-84-4
• MF: C₂₄H₂₄FeNP
• MW: 413.272828102112
• MDL: MFCD11045439
• CID: 953444
• PubChem ID: 329761912
• Update Time: 2025-09-24

(Rp)-1-(1S)-[(2-Diphenylphosphino)ferrocenyl]ethanamine Chemical and Physical Properties

Names and Identifiers

• (Rp)-1-(1S)-[(2-Diphenylphosphino)ferrocenyl]ethanamine
• (R)-1-((S)-2-Diphenylphosphino)ferrocenylethylamine
• (2R)-1-[(1S)-1-Aminoethyl]-2-(diphenylphosphino)ferrocene
• (R)-1-((S)-2-DIPHENYLPHOSPHINO)FERROCENYLETHYLAMINE, YELLOW SOLID
• (Rp)-1-[(1S)-(1-Aminoethyl)]-2-(diphenylphosphino)ferrocene
• (R)-1-((S)-2-Diphenylphosphino)ferrocenylethylaMine, Min. 97%
• (S)-1-[(R)-2-(Diphenylphosphino)ferrocenyl]ethylaMine, 97+%
• (Rp)-1-[(1S)-(1-Aminoethyl)]-2-(diphenylphosphino)ferrocene 97%
• (R)-1-((S)-2-DIPHENYLPHOSPHINO)FERROCENYLETHYLAMINE,MIN.97%

• MDL： MFCD11045439
• Inchi： 1S/C19H19NP.C5H5.Fe/c1-15(20)18-13-8-14-19(18)21(16-9-4-2-5-10-16)17-11-6-3-7-12-17;1-2-4-5-3-1;/h2-15H,20H2,1H3;1-5H;/t15-;;/m0../s1
• InChI Key： DRBVPPSGNFMTKZ-CKUXDGONSA-N
• SMILES： [CH]1[CH][CH][CH][CH]1.[CH]1[CH][CH][C]([C@@H](N)C)[C]1P(C1C=CC=CC=1)C1C=CC=CC=1.[Fe]

Computed Properties

• Exact Mass: 413.10000
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 27
• Rotatable Bond Count: 4

Experimental Properties

• Melting Point: 131-135 °C
• PSA: 39.61000
• LogP: 4.63240
• Sensitiveness: air sensitive

(Rp)-1-(1S)-[(2-Diphenylphosphino)ferrocenyl]ethanamine Security Information

• Hazardous Material transportation number：UN 3335
• WGK Germany：3
• Storage Condition：under inert gas (nitrogen or Argon) at 2–8 °C